Cas no 68165-43-5 (Cyclohexanone, 3-hydroxy-3-methyl-)
68165-43-5 structure
Product Name:Cyclohexanone, 3-hydroxy-3-methyl-
CAS No:68165-43-5
MF:C7H12O2
MW:128.168982505798
CID:393619
PubChem ID:13215565
Update Time:2025-04-19
Cyclohexanone, 3-hydroxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 3-hydroxy-3-methyl-
- 5-hydroxy-5-methylcyclohexanone
- 3-Hydroxy-3-methylcyclohexan-1-one
- InChI=1/C7H12O2/c1-7(9)4-2-3-6(8)5-7/h9H,2-5H2,1H
- 68165-43-5
- SCHEMBL2228829
- DTXSID70528822
-
- Inchi: 1S/C7H12O2/c1-7(9)4-2-3-6(8)5-7/h9H,2-5H2,1H3
- InChI Key: DXBLIKWIRLTTDK-UHFFFAOYSA-N
- SMILES: OC1(C)CC(CCC1)=O
Computed Properties
- Exact Mass: 128.083729621g/mol
- Monoisotopic Mass: 128.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 37.3Ų
Cyclohexanone, 3-hydroxy-3-methyl- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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